Cas no 1339420-17-5 (2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE)

2-Chloro-5-(methylsulfanyl)methylbenzene-1-sulfonyl chloride is a versatile sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfur-containing compounds. Its reactive sulfonyl chloride group enables efficient coupling with amines, alcohols, and other nucleophiles, making it valuable for pharmaceutical and agrochemical applications. The methylsulfanyl substituent enhances its reactivity and selectivity in targeted transformations. This compound is characterized by high purity and stability under controlled conditions, ensuring consistent performance in synthetic workflows. Its structural features facilitate the introduction of functionalized aromatic sulfonyl moieties into complex molecules, supporting diverse research and industrial processes.

2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE structure

1339420-17-5 structure

Product Name:2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE

CAS No:1339420-17-5

MF:C₈H₈Cl₂O₂S₂

MW:271.183917999268

MDL:MFCD20319062

CID:5243976

Update Time:2025-05-19

2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonyl chloride, 2-chloro-5-[(methylthio)methyl]-
- 2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE
- MDL： MFCD20319062
- Inchi： 1S/C8H8Cl2O2S2/c1-13-5-6-2-3-7(9)8(4-6)14(10,11)12/h2-4H,5H2,1H3
- InChI Key： XZFPQSJVYQZHIU-UHFFFAOYSA-N
- SMILES： C1(S(Cl)(=O)=O)=CC(CSC)=CC=C1Cl

2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-276822-0.05g	2-CHLORO-5-[(METHYLSULFANYL)METHYL]BENZENE-1-SULFONYL CHLORIDE	1339420-17-5	95%	0.05g	$575.0	2023-09-10
Enamine	EN300-276822-0.1g	2-CHLORO-5-[(METHYLSULFANYL)METHYL]BENZENE-1-SULFONYL CHLORIDE	1339420-17-5	95%	0.1g	$603.0	2023-09-10
Enamine	EN300-276822-0.25g	2-CHLORO-5-[(METHYLSULFANYL)METHYL]BENZENE-1-SULFONYL CHLORIDE	1339420-17-5	95%	0.25g	$630.0	2023-09-10
Enamine	EN300-276822-0.5g	2-CHLORO-5-[(METHYLSULFANYL)METHYL]BENZENE-1-SULFONYL CHLORIDE	1339420-17-5	95%	0.5g	$658.0	2023-09-10
Enamine	EN300-276822-1.0g	2-CHLORO-5-[(METHYLSULFANYL)METHYL]BENZENE-1-SULFONYL CHLORIDE	1339420-17-5	95%	1.0g	$685.0	2023-03-01
Enamine	EN300-276822-2.5g	2-CHLORO-5-[(METHYLSULFANYL)METHYL]BENZENE-1-SULFONYL CHLORIDE	1339420-17-5	95%	2.5g	$1343.0	2023-09-10
Enamine	EN300-276822-5.0g	2-CHLORO-5-[(METHYLSULFANYL)METHYL]BENZENE-1-SULFONYL CHLORIDE	1339420-17-5	95%	5.0g	$1987.0	2023-03-01
Enamine	EN300-276822-10.0g	2-CHLORO-5-[(METHYLSULFANYL)METHYL]BENZENE-1-SULFONYL CHLORIDE	1339420-17-5	95%	10.0g	$2946.0	2023-03-01
Enamine	EN300-276822-1g	2-CHLORO-5-[(METHYLSULFANYL)METHYL]BENZENE-1-SULFONYL CHLORIDE	1339420-17-5	95%	1g	$685.0	2023-09-10
Enamine	EN300-276822-5g	2-CHLORO-5-[(METHYLSULFANYL)METHYL]BENZENE-1-SULFONYL CHLORIDE	1339420-17-5	95%	5g	$1987.0	2023-09-10

2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE Related Literature

1. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
2. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
3. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
5. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE

Comprehensive Overview of 2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE (CAS No. 1339420-17-5)

2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE (CAS No. 1339420-17-5) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical intermediates. Its unique molecular structure, featuring a chloro substituent and a methylsulfanyl group, makes it a versatile building block for constructing complex molecules. Researchers and industries value this compound for its reactivity, particularly in sulfonylation reactions, which are critical in drug discovery and material science.

The growing demand for high-purity sulfonyl chlorides in agrochemicals and pharmaceutical APIs has spotlighted compounds like 1339420-17-5. Recent trends in green chemistry have also driven interest in optimizing its synthesis to reduce environmental impact. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, ensuring compliance with stringent industry standards.

One of the most searched questions about 2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE revolves around its storage conditions and handling precautions. Proper storage in moisture-free environments under inert gas is essential to maintain stability. Additionally, its role in cross-coupling reactions and catalysis is a hot topic in academic forums, reflecting its relevance in modern synthetic methodologies.

From an industrial perspective, 1339420-17-5 is often discussed alongside cost-effective scaling strategies and regulatory compliance. Manufacturers emphasize the importance of batch consistency and supply chain transparency, especially for applications in high-value chemical production. Innovations in flow chemistry have further enhanced its synthesis efficiency, addressing scalability challenges.

In summary, 2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE (CAS No. 1339420-17-5) remains a pivotal compound in advanced chemistry. Its multifaceted applications, coupled with evolving synthetic technologies, position it as a key player in the development of next-generation specialty chemicals and bioactive molecules.